Cas no 61444-62-0 (Nifluridide)

• Product Name: Nifluridide
• CAS No: 61444-62-0
• MF: C₁₀H₆F₇N₃O₃
• MW: 349.161766529083
• CID: 508567
• Update Time: 2026-04-29

Nifluridide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,3,3-tetrafluoro-
• N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,3,3-tetrafluoro-prop anamide
• N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,3,3-tetrafluoropropanamide
• AC1NUYXZ
• Caswell No. 419AA
• CHEMBL2106844
• Compound 109168
• EPA Pesticide Chemical Code 121101
• Nifluridide
• Nifluridide (USAN)
• Nifluridide [ANSI]
• UNII-849K45OH8R

Computed Properties

• Exact Mass: 349.02978

Experimental Properties

• PSA: 98.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Nifluridide

Comprehensive Overview of Nifluridide (CAS No. 61444-62-0): Properties, Applications, and Industry Insights

Nifluridide (CAS No. 61444-62-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis methods, and emerging uses of Nifluridide, while addressing trending topics such as sustainable synthesis, bioavailability enhancement, and green chemistry in modern drug development.

The compound's molecular structure features a fluorinated aromatic ring, which contributes to its stability and lipophilicity—a property highly sought after in drug design and crop protection formulations. Researchers have explored Nifluridide derivatives for their potential to address challenges like drug resistance and environmental persistence, aligning with current industry demands for eco-friendly alternatives.

Recent advancements in computational chemistry have enabled more efficient optimization of Nifluridide-based compounds, particularly in virtual screening for targeted therapies. This aligns with the growing interest in AI-assisted drug discovery—a frequently searched topic among pharmaceutical professionals. Studies suggest potential applications in enzyme modulation and receptor binding, though further clinical validation is required.

From an industrial perspective, Nifluridide production has evolved to incorporate catalytic processes that minimize waste, responding to the global push for sustainable manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy remain crucial for quality control, especially given the compound's sensitivity to stereochemical configuration.

The safety profile of Nifluridide (CAS 61444-62-0) has been extensively studied, with research focusing on its metabolic pathways and environmental degradation. These studies address common public concerns about chemical persistence and ecotoxicology, making the compound a subject of interest in regulatory science discussions.

Future research directions may explore Nifluridide's potential in combination therapies and smart delivery systems—topics frequently queried in academic search engines. The compound's versatility continues to inspire innovation across multiple disciplines, from medicinal chemistry to material science applications.

For researchers investigating fluorinated compounds or specialty chemicals, Nifluridide represents an intriguing case study in balancing molecular efficacy with environmental considerations. Its development history offers valuable insights into the evolution of structure-activity relationships and molecular optimization strategies.

The global market for Nifluridide-related products continues to evolve, driven by demand for high-performance additives and specialty intermediates. Industry analysts monitor patent landscapes and regulatory updates closely, as these factors significantly impact the compound's commercial viability and research directions.